Cas no 85103-01-1 (3-(3-NITRO-BENZYL)-3H-IMIDAZOLE-4-CARBALDEHYDE)

• Product name: 3-(3-NITRO-BENZYL)-3H-IMIDAZOLE-4-CARBALDEHYDE
• CAS No: 85103-01-1
• MF: C₁₁H₉N₃O₃
• MW: 231.207462072372
• CID: 990010
• PubChem ID: 15576711

3-(3-NITRO-BENZYL)-3H-IMIDAZOLE-4-CARBALDEHYDE Chemical and Physical Properties

Names and Identifiers

• 3-(3-NITRO-BENZYL)-3H-IMIDAZOLE-4-CARBALDEHYDE
• 3-[(3-nitrophenyl)methyl]imidazole-4-carbaldehyde
• DTXSID30574688
• 1-[(3-Nitrophenyl)methyl]-1H-imidazole-5-carbaldehyde
• 1-(3-Nitrobenzyl)-1H-imidazole-5-carbaldehyde
• 3-(3-nitrobenzyl)-3h-imidazole-4-carbaldehyde
• 85103-01-1

• MDL： MFCD06657165
• Inchi： InChI=1S/C11H9N3O3/c15-7-11-5-12-8-13(11)6-9-2-1-3-10(4-9)14(16)17/h1-5,7-8H,6H2
• InChI Key： KDNSSUMBMSLCIE-UHFFFAOYSA-N
• SMILES： C1=CC(=CC(=C1)[N+](=O)[O-])CN2C=NC=C2C=O

Computed Properties

• Exact Mass: 231.06439116g/mol
• Monoisotopic Mass: 231.06439116g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 80.7Ų
• XLogP3: 1.2